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Compound of Interest

D-Threonine Benzyl Ester
Compound Name: _
Hydrochloride

Cat. No.: B570760

For researchers, scientists, and drug development professionals, ensuring the safe and
compliant disposal of chemical reagents is a critical component of laboratory operations. This
guide provides detailed, step-by-step procedures for the proper disposal of D-Threonine
Benzyl Ester Hydrochloride, prioritizing safety and environmental responsibility.

l. Immediate Safety Considerations

Before initiating any disposal procedures, it is imperative to be familiar with the inherent
properties and potential hazards of D-Threonine Benzyl Ester Hydrochloride. While some
safety data sheets (SDS) indicate that the product does not meet the criteria for classification in
any hazard class, it is prudent to handle it with care. Potential hazards include irritation of the
respiratory tract, skin, and eyes.

Personal Protective Equipment (PPE): Always wear appropriate PPE when handling D-
Threonine Benzyl Ester Hydrochloride. This includes:

o Eye Protection: Tightly fitting safety goggles or a face shield.
e Hand Protection: Protective gloves (e.g., nitrile rubber).

o Respiratory Protection: A dust respirator is recommended, especially when handling the
powder form, to avoid inhalation.
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» Body Protection: A laboratory coat or other protective clothing.

Il. Quantitative Data Summary

The following table summarizes key quantitative data for D-Threonine Benzyl Ester
Hydrochloride, essential for understanding its physical characteristics relevant to handling and

disposal.
Property Value
Molecular Formula C11H16CINO3
Molecular Weight 245.70 g/mol [1]
Appearance White to almost white crystal/powder[2][3]
Melting Point 130°C[2]
Solubility Soluble in Ethanol[3]

lll. Step-by-Step Disposal Protocol

The disposal of D-Threonine Benzyl Ester Hydrochloride must adhere to all federal, state,
and local environmental regulations. The following protocol provides a general framework;
however, always consult your institution's specific waste management guidelines.

Step 1: Waste Identification and Segregation

e Solid Waste: Collect any unused or waste D-Threonine Benzyl Ester Hydrochloride
powder in a clearly labeled, sealed container.

» Contaminated Materials: Any materials that have come into contact with the compound, such
as weighing paper, gloves, and pipette tips, should be considered contaminated and
segregated for appropriate disposal.

Step 2: Spill Management In the event of a spill:

» Evacuate non-essential personnel from the immediate area.
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» Wearing appropriate PPE, carefully sweep the solid material to collect it into an airtight
container, taking care not to disperse dust.[2][3]

o Clean the spill area with a suitable solvent (e.g., ethanol) and absorbent pads.
o Dispose of all cleanup materials as hazardous waste.

Step 3: Chemical Neutralization (if applicable and permissible) For small quantities, and only if
permitted by your institution's safety protocols, chemical degradation may be an option. Given

that hazardous decomposition products include oxides of carbon and nitrogen, this should only
be performed by trained personnel in a controlled environment.[4]

Step 4: Final Disposal

¢ Incineration: The preferred method of disposal is incineration.[5] It may be possible to
dissolve or mix the material with a combustible solvent and burn it in a chemical incinerator
equipped with an afterburner and scrubber system.[2]

» Licensed Waste Disposal Service: Transfer the sealed and labeled waste containers to your
institution's environmental health and safety (EHS) department or a licensed chemical waste
disposal contractor.

Important Considerations:

» Regulatory Compliance: Waste disposal must be conducted in accordance with all applicable
federal, state, and local environmental control regulations.[4]

e Avoid Drains: Do not dispose of D-Threonine Benzyl Ester Hydrochloride down the drain.

[6]

e Packaging: Ensure that waste containers are compatible with the chemical and are properly
sealed and labeled.

IV. Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of D-
Threonine Benzyl Ester Hydrochloride.
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Disposal Workflow for D-Threonine Benzyl Ester Hydrochloride
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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